Li–CO2 batteries, which integrate CO2 utilization and electrochemical energy storage, offer the prospect of utilizing a greenhouse gas and providing an alternative to the well-established lithium-ion batteries. However, they still suffer from rather limited reversibility, low energy efficiency, and sluggish CO2 redox reaction kinetics. To address these key issues, a nanoporous Ni3Al intermetallic/Ni heterojunction (NP–Ni3Al/Ni) is purposely engineered here via an alloying–etching protocol, whereby the unique interactions between Al and Ni in Ni3Al endow NP-Ni3Al/Ni with optimum reactant/product adsorption and thus unique catalytic performance for the CO2 redox reaction. Furthermore, the nanoporous spongy structure benefits mass transport as well as discharge product storage and enables a rich multiphase reaction interface. In situ Raman studies and theoretical simulations reveal that both CO2 reduction and the co-decomposition of Li2CO3 and C are distinctly promoted by NP-Ni3Al/Ni, thereby greatly improving catalytic activity and stability. NP-Ni3Al/Ni offers promising application potential in Li–CO2 batteries, with its scalable fabrication, low production cost, and superior catalytic performance.

This review describes recent advances in wettability adjustment to improve the main green energy conversion and storage systems, i.e., photocatalysis and electrocatalysis. Because both are redox reactions involving electron behavior, they follow a similar pattern in the surface reaction step, which is related to wettability adjustment. Thus, we consider photocatalysis and electrocatalysis together in terms of mass transfer adjustment based on commonalities, aiming to understand the fundamentals more deeply and bring greater mutual inspiration to photocatalysis and electrocatalysis. The theoretical basis is first laid out, and then various strategies are introduced. Subsequently, according to the different requirements of mass transfer, we classify the photocatalytic and electrocatalytic reactions into gas consumption reactions preferring hydrophobic surfaces, and gas evolution reactions preferring hydrophilic surfaces. Pollutant degradation reactions involving different water-soluble substrates are also mentioned. Further, we introduce the specific optimization effect of wettability regulation on the reaction, and the mechanism behind the effect. This comprehensive and insightful review will provide a strategic guide to the reasonable design and development of wettability-optimized photocatalytic and electrocatalytic systems.

Covalent organic polymers (COPs) have emerged as a unique class of luminescent polymers with pre-designed quasi-ordered architectures. However, their layered stacks and limited solubility preclude further processing for large-scale applications in devices, especially optoelectronic equipment. Herein, a universal strategy to adjust the electron donor–acceptor (D-A) moieties of the building blocks in COPs is proposed, achieved by in situ charge exfoliation of COP blocks into few-layer true solutions in (Lewis) acid and base media. The electron D-A moieties of the building blocks endow the COPs with the ability to accept or donate electrons, by altering the electron cloud distribution as well as the relative energy levels of the frontier molecular orbitals. The resultant soluble COPs can easily be processed into a uniform film by solution processing via the spin-coat method. The obtained COP-N achieves efficient and stable perovskite electroluminescence as a novel hole injection material on indium tin oxide, and the operating lifetime for a perovskite quantum dot light-emitting diodes device exceeds that of a poly(ethylene dioxythiophene):polystyrene sulphonate counterpart. This straightforward electronic regulation strategy provides a new avenue for the rational synthesis of processable reticular molecular polymers for practical electronic devices.

The efficient utilization of carbon dioxide (CO2) as a resource, comprises three key processes: CO2 capture, catalytic conversion and product purification. Using the renewable electricity to drive these processes provides a promising pathway for mitigating the ever-increasing atmospheric CO2 concentration whilst simultaneously addressing the growing energy demand. Although each of the three individual processes has been extensively investigated during the past decade, the rapid and economically viable reduction of CO2 emissions still calls for the development of an integrated electrochemical system driven by the renewable electricity to achieve carbon neutrality. Herein, we report a systematic protocol to bridge the three individual CO2 utilization processes into one coupled electrochemical system: a bipolar membrane electrodialysis (BPMED) cell generating alkaline and acidic solutions for the capture and recovery of CO2, a flow cell with an Ag gas diffusion electrode (GDE) for the selective electrocatalytic reduction of the recovered CO2, and an alkaline solution container for the purification of the gaseous products and recycle of the unreacted CO2. Consequently, the coupled electrochemical system successfully captured CO2 from the simulated flue gas and converted it into a pure syngas stream.

Adsorbent-assisted air water harvesting (AWH) may help alleviate the current global freshwater scarcity crisis. However, the weak sorption capacity of various adsorbents and the high energy required to release water are two long-standing problems. Herein, we propose a class of green and clean adsorbent, TpPa-1@LiCl composite, whose sorption capacity is greatly improved to 0.37 and 0.80 g g–1 under 30% and 90% relative humidity, respectively, and which has excellent stability, showing only a slight decrease (0.79%) after 10 sorption–desorption cycles (1400 min). This TpPa-1@LiCl composite can reach equilibrium within 2 h and undergo complete desorption in 30 min under air mass 1.5 G irradiation. A corresponding solar-driven AWH device can complete up to 4 sorption–desorption cycles per day, with each cycle capable of collecting 0.34 g g-1 water without additional energy input, which implies TpPa-1@LiCl composite has the potential for achieving sorption-assisted AWH with high efficiency and rapid cycling.

Electroreduction of CO2 into value-added chemicals and fuels utilizing renewable electricity offers a sustainable way to meet the carbon-neutral goal and a viable solution for the storage of intermittent green energy sources. At the core of this technology is the development of electrocatalysts to accelerate the redox kinetics of CO2 reduction reactions (CO2RR) toward high targeted-product yield at minimal energy input. This perspective focuses on a unique category of CO2RR electrocatalysts embodying both inorganic and organic components to synergistically promote the reaction activity, selectivity and stability. First, we summarize recent progress on the design and fabrication of organic/inorganic hybrids CO2RR electrocatalysts, with special attention to the assembly protocols and structural configurations. We then carry out a comprehensive discussion on the mechanistic understanding of CO2RR processes tackled jointly by the inorganic and organic phases, with respect to the regulation of mass and charge transport, modification of double-layer configuration, tailoring of intermediates adsorption, and establishment of tandem pathways. At the end, we outline future challenges in the rational design of organic/inorganic hybrids for CO2RR and further extend the scope to the device level. We hope this work could incentivize more research interests to construct organic/inorganic hybrids for mobilizing electrocatalytic CO2RR towards industrialization.

Low-dimensional luminescent lead-free metal halides have received substantial attention due to their unique optoelectronic properties. Among them, zero-dimensional (0D) manganese (II)-based metal halides with negligible self-absorption have emerged as potential candidates in X-ray scintillators. Herein, we for the first time report a novel lead-free (TBA)2MnBr4 single crystal synthesized via a facile solvent evaporation method. In this crystal, [MnBr4]2− units are isolated by large TBA+ organic cations, resulting in a unique 0D structure. The prepared manganese-based crystals exhibit a bright-green emission centered at 512 ​nm with a high photoluminescence quantum yield (PLQY) of 93.76% at room temperature, originating from the 4T1–6A1 transition of Mn2+. Apart from their outstanding optical performance, the crystals also show excellent stability and can maintain 94.4% of the initial PLQY even after being stored in air for 90 days. Flexible (TBA)2MnBr4 films prepared as X-ray imaging scintillators exhibit a low detection limit of 63.3 nGyair/s, a high light yield of 68000 ​ph/MeV, and a high spatial resolution of 15.4 ​lp/mm. Thus, this work not only enriches the family of lead-free metal halides but also expands the application of manganese (II)-based halides in flexible X-ray scintillators.

Layered oxide cathodes with high Ni content promise high energy density and competitive cost for Li-ion batteries (LIBs). However, Ni-rich cathodes suffer from irreversible interface reconstruction and undesirable cracking with severe performance degradation upon long-term operation, especially at elevated temperatures. Herein, we demonstrate in situ surface engineering of Ni-rich cathodes to construct a dual ion/electron-conductive NiTiO3 coating layer and Ti gradient doping (NC90–Ti@NTO) in parallel. The dual-modification synergy helps to build a thin, robust cathode–electrolyte interface with rapid Li-ion transport and enhanced reaction kinetics, and effectively prevents unfavorable crystalline phase transformation during long-term cycling under harsh environments. The optimized NC90–Ti@NTO delivers a high reversible capacity of 221.0 mAh g−1 at 0.1C and 158.9 mAh g−1 at 10C. Impressively, it exhibits a capacity retention of 88.4% at 25 ​°C after 500 cycles and 90.7% at 55 ​°C after 300 cycles in a pouch-type full battery. This finding provides viable clues for stabilizing the lattice and interfacial chemistry of Ni-rich cathodes to achieve durable LIBs with high energy density.

Zn dendrite growth and water-related side reactions have been criticized to hinder actual applications of aqueous Zn-ion batteries. To address these issues, a series of Zn interfacial modifications of building solid/electrolyte interphase (SEI) and nucleation layers have been widely proposed, however, their effectiveness remains debatable. Here, we report a boron nitride (BN)/Nafion layer on the Zn surface to efficiently solve Zn problems through combining the hybrid working mechanisms of SEI and nucleation layers. In our protective layer, Nafion exhibits the SEI mechanism by blocking water from the Zn surface and providing abundant channels for rapid Zn2+ transmission, whilst BN nanosheets induce Zn deposition underneath with a preferred (002) orientation. Accordingly, dendrite-free and side-reaction-free Zn electrode with (002) deposition under the protective layer is realized for the first time, as reflected by its high reversibility with average Coulombic efficiency of 99.2% for > 3000 ​h. The protected Zn electrode also shows excellent performance in full cells when coupling with polyaniline cathode under the strict condition of lean electrolyte addition. This work highlights insights for designing highly reversible metal electrodes towards practical applications.

The electrocatalytic sulfur reduction reaction (SRR) and sulfur evolution reaction (SER), two fundamental multistep conversion processes in lithium–sulfur batteries (LSBs), are root-cause solutions to overcome sluggish redox kinetics and the polysulfide shuttling effect. Metal–organic framework (MOF) electrocatalysts have emerged as good platforms for catalyzing SRR and SER, but their catalytic performance is challenged by poor electrical conductivity and limited chemical stability. Functionalized MOFs and their hybrids may be beneficial for stabilizing and improving the desired catalytic properties to achieve high-performance LSBs. This review provides a detailed overview of engineering principles for improving the activity, selectivity, and stability of MOF-related electrocatalysts via composition modulation and nanostructure design as well as hybrid assembly. It presents and discusses the various advances achieved by using in situ characterization techniques, simulations, and theoretical calculations to reveal the dynamic evolution of MOF-related electrocatalysts, enabling an in-depth understanding of the catalysis mechanism at the molecular/atomic level. Lastly, prospects and possible research directions for MOF-related sulfur electrocatalysts are proposed.